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Compound of Interest

Compound Name: VUF10166

Cat. No.: B141808 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

VUF10166 is a potent and high-affinity antagonist for the 5-HT3A receptor, with a reported Ki

value of 0.04 nM.[1][2][3] It exhibits significantly lower affinity for the 5-HT3AB receptor.[1][2] At

higher concentrations, VUF10166 can also act as a partial agonist at the 5-HT3A receptor, with

an EC50 of 5.2 μM.[2][4] This compound is a valuable tool for studying the pharmacology of the

5-HT3 receptor and its role in various physiological processes. Proper solubilization is critical

for obtaining accurate and reproducible results in in vitro and in vivo experiments. This

document provides a detailed standard operating procedure for the solubilization of VUF10166.

Chemical Properties
Chemical Name: 2-chloro-3-(4-methyl-1-piperazinyl)-quinoxaline[3][4]

CAS Number: 155584-74-0[3]

Molecular Formula: C13H15ClN4[3][5]

Molecular Weight: 262.7 g/mol [3]

Appearance: Solid[1][3]
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Data Presentation: VUF10166 Solubility and Stock
Solution Storage
The following table summarizes the solubility of VUF10166 in various solvents and

recommended storage conditions for stock solutions.
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Solvent
Maximum
Solubility

Storage
Temperature

Storage
Duration

Notes

DMSO
100 mg/mL

(380.60 mM)[2]
-20°C or -80°C

1 month at

-20°C, 6 months

at -80°C[2]

Use of newly

opened,

hygroscopic

DMSO is

recommended.

Ultrasonic

treatment may

be needed to aid

dissolution.[2]

DMF 30 mg/mL[3] -20°C
≥ 4 years (as a

solid)[3]

Data on solution

stability is

limited.

Ethanol 10 mg/mL[3] -20°C
Data not

available

DMSO:PBS (pH

7.2) (1:3)
0.25 mg/mL[3] Short-term

Not

recommended

for long-term

storage.

Prepare fresh for

immediate use.

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline

≥ 2.5 mg/mL

(9.52 mM)[2]
Short-term

Not

recommended

for long-term

storage.

This formulation

yields a clear

solution.[2]

10% DMSO,

90% (20% SBE-

β-CD in Saline)

≥ 2.5 mg/mL

(9.52 mM)[2]
Short-term

Not

recommended

for long-term

storage.

This formulation

yields a clear

solution.[2]

10% DMSO,

90% Corn Oil

≥ 2.5 mg/mL

(9.52 mM)[2]
Short-term

Not

recommended

for long-term

storage.

This formulation

is suitable for in

vivo studies.
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Experimental Protocols: VUF10166 Solubilization
This section provides detailed methodologies for preparing stock and working solutions of

VUF10166 for in vitro and in vivo applications.

Materials
VUF10166 powder

Dimethyl sulfoxide (DMSO), anhydrous

Phosphate-buffered saline (PBS), pH 7.2

PEG300

Tween-80

Saline

Corn oil

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Calibrated pipettes

Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol is suitable for preparing a concentrated stock solution for subsequent dilution in

aqueous buffers for in vitro assays.

Weighing: Accurately weigh the desired amount of VUF10166 powder in a sterile

microcentrifuge tube.
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Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired

concentration (e.g., for a 10 mM stock solution, add 38.06 μL of DMSO per 1 mg of

VUF10166).

Dissolution: Vortex the solution thoroughly. If the compound does not fully dissolve, use an

ultrasonic bath for a few minutes to aid dissolution.[2] Visually inspect the solution to ensure

there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[2] Store the aliquots at -20°C for up to one month or at -80°C

for up to six months, protected from light.[2]

Protocol 2: Preparation of a Working Solution for In Vivo
Administration
This protocol describes the preparation of a VUF10166 solution suitable for in vivo experiments

using a co-solvent formulation.

Prepare a DMSO Stock: First, prepare a concentrated stock solution of VUF10166 in DMSO

(e.g., 25 mg/mL) as described in Protocol 1.

Co-solvent Mixture: In a sterile tube, add the required volume of the DMSO stock solution.

Stepwise Addition of Solvents: Add the other solvents in the following order, ensuring the

solution is mixed thoroughly after each addition:

Add 4 volumes of PEG300 to the DMSO stock (e.g., for 100 μL of DMSO stock, add 400

μL of PEG300).

Add 0.5 volumes of Tween-80 (e.g., 50 μL).

Finally, add 4.5 volumes of saline to reach the final desired volume (e.g., 450 μL).[2][6]

Final Solution: The final solution will have a composition of 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% saline. This formulation should yield a clear solution with a VUF10166
solubility of at least 2.5 mg/mL.[2] Use this solution immediately after preparation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b141808?utm_src=pdf-body
https://www.medchemexpress.com/vuf10166.html
https://www.medchemexpress.com/vuf10166.html
https://www.medchemexpress.com/vuf10166.html
https://www.benchchem.com/product/b141808?utm_src=pdf-body
https://www.benchchem.com/product/b141808?utm_src=pdf-body
https://www.medchemexpress.com/vuf10166.html
https://www.medchemexpress.cn/vuf10166.html
https://www.benchchem.com/product/b141808?utm_src=pdf-body
https://www.medchemexpress.com/vuf10166.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mandatory Visualizations
Signaling Pathway Diagram

Cell Membrane

5-HT3 Receptor
(Ligand-gated ion channel)

Cation Influx
(Na+, K+, Ca2+)

Opens Channel
Serotonin (5-HT)

Activates

VUF10166
Antagonizes

Neuronal Depolarization Downstream Signaling
(e.g., neurotransmitter release)

Click to download full resolution via product page

Caption: VUF10166 antagonizes the 5-HT3 receptor, blocking serotonin-induced cation influx.

Experimental Workflow Diagram
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Caption: Workflow for preparing VUF10166 stock and in vivo working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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